Cas no 866342-51-0 (3-(4-fluorophenyl)-5-(4-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 3-(4-fluorophenyl)-5-(4-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866342-51-0
• MF: C₂₃H₁₅F₂N₃
• MW: 371.382111787796
• CID: 6150650
• PubChem ID: 2135351
• Update Time: 2025-07-13

3-(4-fluorophenyl)-5-(4-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-(4-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline
• 3-(4-fluorophenyl)-5-[(4-fluorophenyl)methyl]pyrazolo[4,3-c]quinoline
• 3-(4-fluorophenyl)-5-[(4-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline
• 5-(4-fluorobenzyl)-3-(4-fluorophenyl)-5H-pyrazolo[4,3-c]quinoline
• F1602-0342
• AKOS001814521
• 866342-51-0

• Inchi： 1S/C23H15F2N3/c24-17-9-5-15(6-10-17)13-28-14-20-22(16-7-11-18(25)12-8-16)26-27-23(20)19-3-1-2-4-21(19)28/h1-12,14H,13H2
• InChI Key： CLBWNJYWLONAIK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C2C(C3C=CC(=CC=3)F)=NN=C2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 371.12340382g/mol
• Monoisotopic Mass: 371.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-(4-fluorophenyl)-5-(4-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline

3-(4-Fluorophenyl)-5-(4-Fluorophenyl)methyl-5H-Pyrazolo[4,3-c]Quinoline (CAS No. 866342-51-0)

The compound 3-(4-fluorophenyl)-5-(4-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866342-51-0) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural features and versatile chemical properties. The presence of two fluorophenyl groups at specific positions in the molecule introduces additional electronic and steric effects, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of pyrazoloquinoline derivatives in drug discovery, particularly in the development of novel therapeutic agents. The fluorine atoms incorporated into the structure of this compound play a crucial role in modulating its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These attributes make it a promising candidate for targeting various disease states, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its pharmacological applications, CAS No. 866342-51-0 has also been explored for its potential in materials science. The extended conjugation system of the pyrazoloquinoline core contributes to its optical and electronic properties, which can be harnessed in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that the presence of fluorine substituents enhances the molecule's stability under thermal and photochemical conditions, making it suitable for high-performance applications.

The synthesis of 3-(4-fluorophenyl)-5-(4-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazoloquinoline skeleton through cyclization reactions and subsequent functionalization with fluorophenyl groups. The use of transition metal catalysts has been reported to significantly improve the efficiency and selectivity of these reactions, enabling the scalable production of this compound.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties. Such information is critical for understanding its behavior in different chemical environments and for optimizing its performance in practical applications.

Looking ahead, ongoing research is focused on exploring the biological activity of CAS No. 866342-51-0 across various model systems. Preclinical studies are being conducted to evaluate its efficacy as a potential anticancer agent by targeting specific signaling pathways involved in tumor growth and metastasis. Additionally, investigations into its role as a modulator of ion channels and receptors are underway, with promising results indicating its potential in treating neurological conditions.

In conclusion, 3-(4-fluorophenyl)-5-(4-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866342-51-0) represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique chemical structure, coupled with advanced synthetic methodologies and characterization techniques, positions it as a valuable tool for advancing both fundamental research and industrial innovation.